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Compound of Interest

Compound Name: Glycine, N-(ethoxycarbonyl)-

Cat. No.: B1266080 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals is paramount to ensuring a safe and compliant work

environment. Glycine, N-(ethoxycarbonyl)-, a derivative of the amino acid glycine, requires

careful consideration for its disposal due to its potential irritant properties. This guide provides

essential, step-by-step procedures for the safe disposal of this compound, aligning with best

practices in laboratory safety.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle Glycine, N-(ethoxycarbonyl)-
with appropriate personal protective equipment (PPE). According to its Globally Harmonized

System (GHS) classification, this compound can cause skin irritation (H315), serious eye

irritation (H319), and respiratory irritation (H335)[1]. Therefore, always wear safety goggles,

chemical-resistant gloves, and a lab coat. All handling should be performed in a well-ventilated

area or under a chemical fume hood.

Step-by-Step Disposal Protocol
Given the hazardous nature of Glycine, N-(ethoxycarbonyl)-, it is imperative to follow a

structured disposal plan that prioritizes safety and regulatory compliance. The following steps

outline the recommended procedure for its disposal.

1. Waste Identification and Segregation:
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Clearly label a dedicated waste container for "Glycine, N-(ethoxycarbonyl)-" and its

residues.

Do not mix this waste with other chemical waste streams unless compatibility has been

verified.

2. Small Quantities - Neutralization and Aqueous Disposal (if permissible):

For very small quantities, neutralization to a less hazardous form may be an option, but this

should only be performed by personnel experienced in chemical reactions and in accordance

with local regulations.

Since Glycine, N-(ethoxycarbonyl)- is an amino acid derivative, it possesses both acidic

(carboxylic acid) and basic (amino) functionalities, though the N-ethoxycarbonyl group will

influence its properties. The pH of the waste solution should be adjusted towards neutral (pH

6-8) using a suitable acid or base.

After neutralization, and only if permitted by your institution's safety office and local

wastewater regulations, the neutralized solution may be highly diluted with water and flushed

down the sanitary sewer.

3. Large Quantities or Pure Compound - Licensed Waste Disposal:

For larger quantities or the pure, unadulterated compound, the preferred and safest method

of disposal is through a licensed chemical waste management company.

Package the waste in a securely sealed, properly labeled container. The label should include

the chemical name, quantity, and hazard symbols.

Store the waste container in a designated, well-ventilated, and secure area until it is

collected by the waste disposal service.

4. Incineration:

Chemical incineration at a licensed facility is a common and effective method for the disposal

of many organic compounds[2][3][4]. The high temperatures and controlled conditions

ensure the complete destruction of the chemical into less harmful components.
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If utilizing a waste disposal service, they will likely use this method for organic chemical

waste.

Quantitative Data Summary
For clarity and quick reference, the following table summarizes key quantitative data related to

the safe handling and disposal of Glycine, N-(ethoxycarbonyl)-.

Parameter Value Source

GHS Hazard Statement Codes H315, H319, H335 [1]

Recommended pH for

Aqueous Disposal
6.0 - 8.0 General lab practice

Incineration Temperature 900°C - 1400°C [5]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for making decisions on the proper

disposal of Glycine, N-(ethoxycarbonyl)-.
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Caption: Decision workflow for the proper disposal of Glycine, N-(ethoxycarbonyl)-.
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By adhering to these procedures, laboratories can ensure the safe and environmentally

responsible disposal of Glycine, N-(ethoxycarbonyl)-, thereby protecting personnel and

maintaining compliance with all relevant safety regulations. Always consult your institution's

specific safety guidelines and your local environmental regulations for the most accurate and

up-to-date disposal information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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